Cas no 5005-14-1 (N-(1,3-benzothiazol-2-yl)benzamide)

• Product Name: N-(1,3-benzothiazol-2-yl)benzamide
• CAS No: 5005-14-1
• MF: C₁₄H₁₀N₂OS
• MW: 254.307001590729
• MDL: MFCD00743548
• CID: 1555367
• PubChem ID: 689669
• Update Time: 2025-11-02

N-(1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-2-benzothiazolyl-
• N-(1,3-benzothiazol-2-yl)benzamide
• N-2-benzothiazolylBenzamide
• SR-01000509184-3
• SR-01000509184
• HMS2699E16
• Oprea1_532196
• Enamine_005227
• N-Benzothiazol-2-yl-benzamide
• DA-42305
• MLS001033258
• SR-01000509184-1
• FZVLVMRGZRRBFD-UHFFFAOYSA-N
• SCHEMBL3053529
• Z30199724
• Quorum Sensing-IN-3
• CHEMBL1427959
• DTXSID40351068
• n-(benzo[d]thiazol-2-yl)benzamide
• BRD-K95036392-001-07-6
• HMS1408N13
• BDBM114761
• CS-0890746
• HY-149479
• EN300-23157542
• IDI1_007814
• STK077739
• 5005-14-1
• AKOS001305769
• N-(benzothiazol-2-yl)benzamide
• SMR000363752
• cid_689669

• MDL： MFCD00743548
• Inchi： 1S/C14H10N2OS/c17-13(10-6-2-1-3-7-10)16-14-15-11-8-4-5-9-12(11)18-14/h1-9H,(H,15,16,17)
• InChI Key： FZVLVMRGZRRBFD-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 254.0515
• Monoisotopic Mass: 254.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-2-yl)benzamide

N-(1,3-Benzothiazol-2-yl)benzamide (CAS No. 5005-14-1): A Comprehensive Overview

N-(1,3-Benzothiazol-2-yl)benzamide (CAS No. 5005-14-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This benzothiazole derivative is characterized by its unique molecular structure, which combines a benzothiazole ring with a benzamide moiety. The compound's structural features make it a valuable scaffold for designing novel bioactive molecules, particularly in drug discovery and development.

The growing interest in N-(1,3-benzothiazol-2-yl)benzamide derivatives stems from their diverse biological activities. Recent studies have highlighted their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. With the increasing demand for targeted therapies in oncology and infectious diseases, researchers are actively exploring the structure-activity relationships of this compound class to optimize their pharmacological properties.

From a chemical perspective, CAS 5005-14-1 exhibits several interesting characteristics. The benzothiazole core provides excellent π-conjugation, making it valuable for optoelectronic applications. Meanwhile, the amide linkage offers hydrogen bonding capabilities that are crucial for molecular recognition in biological systems. These dual properties have led to investigations of this compound in both pharmaceutical and material science applications.

The synthesis of N-(1,3-benzothiazol-2-yl)benzamide typically involves the condensation of 2-aminobenzothiazole with benzoyl chloride or its derivatives. Recent advancements in green chemistry have focused on developing more sustainable synthetic routes for such heterocyclic compounds, addressing the pharmaceutical industry's need for environmentally friendly processes. Microwave-assisted synthesis and catalytic methods have shown particular promise in improving yields and reducing reaction times.

In the context of current research trends, benzothiazole-based compounds like 5005-14-1 are being studied for their potential in addressing antibiotic resistance - one of the most pressing global health challenges. Their unique mechanism of action against resistant bacterial strains has positioned them as promising candidates for next-generation antimicrobial agents. Additionally, their application in neurodegenerative disease research has attracted attention due to their ability to modulate key biological pathways.

The commercial availability of N-(1,3-benzothiazol-2-yl)benzamide has increased significantly in recent years, driven by growing demand from pharmaceutical and academic research laboratories. Suppliers typically offer this compound in various purity grades, with analytical data including HPLC, NMR, and mass spectrometry results. The global market for such specialized heterocyclic compounds is expected to grow steadily, particularly in regions with strong pharmaceutical and biotechnology sectors.

Quality control aspects of CAS 5005-14-1 are particularly important given its research applications. Reputable suppliers provide comprehensive characterization data and follow strict quality assurance protocols. Storage recommendations generally include protection from light and moisture at controlled temperatures to maintain compound stability over extended periods.

From a regulatory standpoint, N-(1,3-benzothiazol-2-yl)benzamide is not currently classified as a controlled substance in most jurisdictions. However, researchers should always verify the latest regulations in their specific region before procurement or use. The compound's safety profile suggests it should be handled with standard laboratory precautions, including proper personal protective equipment and adequate ventilation.

Recent patent literature reveals growing intellectual property activity surrounding benzothiazole-amide derivatives, particularly in therapeutic applications. Several pharmaceutical companies have filed patents covering novel derivatives of 5005-14-1 for various indications, reflecting the compound's potential as a lead structure in drug development programs.

In material science applications, the N-(1,3-benzothiazol-2-yl)benzamide structure has shown promise in organic electronics. Its conjugated system and ability to form stable thin films make it interesting for organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are exploring modifications to the core structure to enhance these properties further.

Analytical characterization of CAS 5005-14-1 typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy is essential for confirming the structure, while mass spectrometry provides molecular weight verification. High-performance liquid chromatography (HPLC) is commonly used for purity assessment, with most research-grade material having purity ≥95%.

The future research directions for N-(1,3-benzothiazol-2-yl)benzamide derivatives appear promising. With increasing understanding of structure-activity relationships and continued development of synthetic methodologies, this compound class is likely to yield new therapeutic candidates and functional materials. The integration of computational chemistry and machine learning approaches in molecular design may further accelerate these developments.

For researchers working with 5005-14-1, several key resources are available. The compound is listed in major chemical databases with detailed physicochemical properties. Scientific literature continues to grow, with new publications regularly appearing in journals covering medicinal chemistry, organic synthesis, and materials science.

In conclusion, N-(1,3-benzothiazol-2-yl)benzamide (CAS No. 5005-14-1) represents an important building block in modern chemical research. Its versatility across multiple disciplines and potential applications in addressing current scientific challenges ensure its continued relevance in both academic and industrial settings. As research progresses, we can anticipate new discoveries that will further expand the utility of this fascinating compound.